Cas no 1805504-68-0 (2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid
• CAS No: 1805504-68-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881359
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-6-3(1-5(14)15)7(8(10)11)12-2-4(6)13/h2,8,13H,1H2,(H,14,15)
• InChI Key： VWZUMXOQZNAMTM-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid (CAS No. 1805504-68-0)

2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid (CAS No. 1805504-68-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoro substitution and an acetic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. This compound’s difluoromethyl group is especially valuable, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to oxidative degradation. Such attributes are critical for developing next-generation therapeutics, including kinase inhibitors and antimicrobial agents, which dominate recent scientific literature and patent filings.

In agrochemical applications, 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid serves as a precursor for crop protection agents. The integration of fluoro and hydroxypyridine functionalities contributes to the compound’s ability to disrupt pest metabolic pathways, a hot topic in sustainable farming. With increasing regulatory pressure on traditional pesticides, the industry seeks eco-friendly alternatives, and this compound’s selectivity and low environmental persistence position it as a promising candidate. Searches for “green agrochemicals” and “fluorinated pesticides” have surged, reflecting this shift in priorities.

From a synthetic perspective, the preparation of CAS No. 1805504-68-0 involves multi-step organic transformations, including halogenation and carboxylation reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry are often employed to optimize yield and purity—topics frequently queried in academic and industrial forums. The compound’s acetic acid side chain also allows for further derivatization, enabling the creation of libraries for high-throughput screening, a method widely discussed in AI-driven drug discovery circles.

Analytical characterization of 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid typically employs NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the presence of its distinctive difluoromethyl and hydroxypyridine groups while ensuring compliance with stringent purity standards. The rise of machine learning in analytical chemistry has further streamlined these processes, a trend evident in recent search engine data highlighting terms like “automated structure elucidation.”

In conclusion, 2-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-3-acetic acid (CAS No. 1805504-68-0) exemplifies the intersection of innovation and practicality in fluorinated chemistry. Its relevance to drug development, agrochemical innovation, and synthetic methodology ensures its continued prominence in research. As interest in sustainable chemistry and targeted therapies grows, this compound will likely remain a focal point for scientific and industrial advancements.